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Compound of Interest

Compound Name: Decanol - d2

Cat. No.: B591074

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the safe disposal of
decanol-d2, a deuterated form of decanol. While the deuterium labeling does not significantly
alter the chemical's primary hazards, it is crucial to follow the disposal protocols for its non-
deuterated counterpart, decanol, which is classified as a combustible liquid that can cause skin

and serious eye irritation.[1][2][3]

Core Principles of Decanol-d2 Waste Management

The fundamental principle of chemical waste management is to prevent harm to human health
and the environment.[4] Therefore, decanol-d2 waste must be treated as hazardous waste. It is
strictly prohibited to dispose of decanol-d2 down the sink or in regular trash.[5][6] Improper
disposal can lead to environmental contamination and potential fire hazards due to its
combustible nature.[2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Decanol, which should be used as a
proxy for decanol-d2 in safety and disposal considerations.
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Property Value Source
CAS Number 112-30-1 [21[31[7]
Molecular Formula C10H220 N/A
Boiling Point 231-236 °C [7]
Melting Point 5-7°C [7]
Flash Point 82 °C [3]
Ignition Temperature 285 °C [3]

Density 0.829 g/cm? (at 25 °C)

Oral LD50 (rat) 4,720 mg/kg [3]
Dermal LD50 (rabbit) 3,560 mg/kg [3]
Inhalative LC50/4 h (mouse) 4 mg/L [3]

Experimental Protocols: Spill Neutralization and

Cleanup

In the event of a decanol-d2 spill, immediate and appropriate action is necessary to mitigate

risks. The following protocol outlines the steps for containment and cleanup.

Objective: To safely contain, absorb, and collect spilled decanol-d2 for proper disposal.

Materials:

Sealable, compatible waste containers.[1]

Non-sparking tools for collection.[8]

Spill containment materials (e.g., dikes).[1]

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat.

Absorbent material (e.g., sand, diatomite, universal binders).[1]
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Procedure:

o Ensure Safety: Immediately alert personnel in the vicinity. If the spill is large or in a poorly
ventilated area, evacuate and contact the institution's Environmental Health and Safety
(EHS) office.[6] Ensure adequate ventilation.[7][9] Eliminate all ignition sources as decanol is
a combustible liquid.[7][8][9]

o Don PPE: Wear appropriate personal protective equipment, including safety goggles, and
chemical-resistant gloves.[2]

o Contain the Spill: For larger spills, use spill containment materials to prevent the liquid from
spreading.[1]

o Absorb the Liquid: Cover the spill with an inert, non-combustible absorbent material such as
sand, diatomite, or a universal binder.[1]

o Collect the Waste: Carefully collect the absorbed material using non-sparking tools and place
it into a designated, sealable, and chemically compatible container for hazardous waste.[8]
[10]

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.

o Label and Store Waste: Tightly seal the waste container and label it clearly as "Hazardous
Waste: Decanol-d2" with the associated hazards (e.g., Combustible, Irritant).[10][11] Store
the container in a designated satellite accumulation area (SAA) away from incompatible
materials.[11]

e Request Disposal: Arrange for the disposal of the hazardous waste through your institution's
EHS office.[6]

Decanol-d2 Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of decanol-d2
waste.
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Waste Generation & Collection
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Caption: Workflow for the safe disposal of Decanol-d2 waste in a laboratory.
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Detailed Disposal Procedures

o Waste Collection:

o All decanol-d2 waste, including unused product, solutions, and contaminated materials
(e.g., gloves, absorbent pads), must be collected as hazardous waste.[10][11]

o Use a dedicated, leak-proof container made of a material compatible with alcohols.[10][11]
The container must have a tightly sealing cap.[11]

o Do not overfill liquid waste containers; a general rule is to fill to no more than 90% capacity
to allow for expansion.[10][12]

e Labeling:
o Clearly label the waste container with the words "Hazardous Waste".[11]

o The label must also include the full chemical name, "Decanol-d2," and a list of its
components if it is a mixture.[11]

o Indicate the associated hazards, such as "Combustible" and "Irritant".[2][11]
e Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA), such
as a chemical fume hood or a designated cabinet for flammable liquids.[11]

o Ensure that the storage area is well-ventilated.[5]

o Segregate decanol-d2 waste from incompatible materials, particularly strong oxidizing
agents, to prevent dangerous chemical reactions.[5][13]

e Disposal:

o Once the waste container is full or has been in storage for the maximum allowed time
(which can be up to one year for partially filled containers in an SAA), arrange for its
disposal through your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor.[10][11]
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o Never attempt to dispose of decanol-d2 by evaporation in a fume hood.[6]

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of decanol-d2, protecting themselves, their colleagues, and the environment. Always
consult your institution's specific chemical hygiene plan and waste disposal guidelines, as local
regulations may vary.[5][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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